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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 3'-
Fluoroacetophenone, a key intermediate in pharmaceutical and agrochemical synthesis.
Adherence to these guidelines is crucial for maintaining a safe laboratory environment and
ensuring the well-being of all personnel.

Chemical and Physical Properties

3'-Fluoroacetophenone is a combustible liquid that is slightly soluble in water.[1][2] Its key
physical and chemical properties are summarized below.
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Property Value References
Molecular Formula C8H7FO [1][3][4]
Molecular Weight 138.14 g/mol [L][3][41[5]16]
CAS Number 455-36-7 [L1[410516117118]1I9]
EC Number 207-245-4 [3][5][6][8]
Appearance CIe.ar colorless .to Pale yellow (2I[10]

or light orange liquid
Boiling Point 81 °C at 9 mmHg [1112][5][6]
Melting Point -3°C [2][11]
Flash Point 81 °C (177.8 °F) - closed cup [2][5][12]
Density 1.126 g/mL at 25 °C [1112]15]16]
Refractive Index n20/D 1.509 [1][2][5][6]
Water Solubility Slightly soluble [1112][13]
Vapor Pressure 0.27 mmHg at 25°C [13]

Hazard Identification and Classification

3'-Fluoroacetophenone is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9967
https://www.chemicalbook.com/synthesis/3-fluoroacetophenone.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9967
https://www.chemicalbook.com/synthesis/3-fluoroacetophenone.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/US/en/product/aldrich/219347
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
https://www.chemicalbook.com/synthesis/3-fluoroacetophenone.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/US/en/product/aldrich/219347
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-03.pdf
https://www.chemicalbook.com/msds/3-fluoroacetophenone.htm
https://www.calpaclab.com/3-fluoroacetophenone-25g-each/spc-tci-f0262-25g
https://pubchem.ncbi.nlm.nih.gov/compound/9967
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/US/en/product/aldrich/219347
https://www.chemicalbook.com/msds/3-fluoroacetophenone.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
http://www.ichemical.com/products/455-36-7.html
https://www.thermofisher.com/order/catalog/product/A11733.06
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
http://www.ichemical.com/products/455-36-7.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/US/en/product/aldrich/219347
http://www.ichemical.com/products/455-36-7.html
https://www.tcichemicals.com/IN/en/p/F0262
http://www.ichemical.com/products/455-36-7.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/JP/ja/product/aldrich/219347
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
http://www.ichemical.com/products/455-36-7.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/US/en/product/aldrich/219347
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
http://www.ichemical.com/products/455-36-7.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219347
https://www.sigmaaldrich.com/US/en/product/aldrich/219347
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5245080.htm
http://www.ichemical.com/products/455-36-7.html
https://www.echemi.com/products/pid_Seven32251-3-fluoroacetophenone.html
https://www.echemi.com/products/pid_Seven32251-3-fluoroacetophenone.html
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement References

H227: Combustible

Flammable Liquids 4 o [71[11]
liquid
Skin H315: Causes skin
: . 2 N (21315107111 1][12]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i 2A N (218151711 1][12]
Damage/Eye lrritation eye irritation
Specific Target Organ )
o ) 3 (Respiratory tract H335: May cause
Toxicity (Single N : N [21[31151[71[1.2]
irritation) respiratory irritation
Exposure)

Signal Word: Warning[2][3][5][7][11][12]
Hazard Pictogram:
e GHSO07 (Exclamation Mark)[5][7]

Experimental Protocols

While specific experimental data on the toxicological properties of 3'-Fluoroacetophenone are
not readily available in the public domain, the hazard classifications are based on standardized
testing protocols. The methodologies for determining skin and eye irritation, as well as
respiratory irritation, generally follow OECD (Organisation for Economic Co-operation and
Development) guidelines for the testing of chemicals. These protocols involve the application of
the substance to animal models or in vitro systems to assess the potential for damage.

Safe Handling and Storage

Proper handling and storage are essential to minimize exposure and risk.
Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[7][14][15]

o Ensure that eyewash stations and safety showers are readily accessible.[14][15]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][12]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[5][12]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator
with an organic vapor cartridge.[14]

Body Protection: Wear a lab coat or other protective clothing.[7]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[14][15]

Avoid breathing vapors or mist.[7][14]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11][13][14][15]

Wash hands thoroughly after handling.[7][11][14]

Storage:

Store in a cool, dry, and well-ventilated area.[7][11][13][14]

Keep the container tightly closed.[7][11][13][14]

Store locked up.[7][14]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[15]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures References

Move the person to fresh air. If

breathing is difficult, give

Inhalation oxygen. If not breathing, give [71[14]

artificial respiration. Seek

medical attention.

Immediately wash the affected
area with plenty of soap and

water for at least 15 minutes.

Skin Contact [7][11][14]

Remove contaminated
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

upper and lower eyelids.

Eye Contact [2][7][11][14]

Remove contact lenses if
present and easy to do.
Continue rinsing. Seek medical

attention.

Do not induce vomiting. Clean
mouth with water and drink
) plenty of water afterwards.
Ingestion ) ) [14]
Never give anything by mouth
to an unconscious person.

Seek medical attention.

Fire and Explosion Hazards

3'-Fluoroacetophenone is a combustible liquid.

e Flash Point: 81 °C (177.8 °F) - closed cup.[2][5][12]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][14]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and hydrogen fluoride.
[14]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[14] Use water spray to cool unopened containers.

Spillage and Disposal

Spill Response:

Evacuate personnel from the area.

Remove all sources of ignition.[14][15]

Ventilate the area.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.
Disposal:

o Dispose of waste in accordance with local, state, and federal regulations.[7][14] Do not allow
the chemical to enter drains or waterways.

Stability and Reactivity

e Chemical Stability: Stable under normal storage conditions.[13][14][15]
» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[15]

¢ Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.
[15]
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e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and hydrogen fluoride.[14]

e Hazardous Polymerization: Will not occur.

Visualizations

The following diagrams illustrate key safety workflows and relationships for handling 3'-

Fluoroacetophenone.
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Evacuate Area

Remove Ignition Sources

Ventilate Area

Don PPE

Absorb Spill with
Inert Material

Collect Waste

Dispose of Waste
(Follow Regulations)

Figure 1. Emergency Response Workflow for Spills

© 2025 BenchChem. All rights reserved. 8/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

PPE for 3'-Fluoroacetophenone

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Least Effective

Personal Protective Equipment

Eye/Face Protection Skin Protection Respiratory Protection
(Goggles, Face Shield) (Gloves, Lab Coat) (Respirator if needed)

Figure 2: Personal Protective Equipment (PPE) Hierarchy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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